Cas no 320418-01-7 (Methyl 3-(5-{(4-methoxybenzoyl)oxymethyl}-2-furyl)-2-thiophenecarboxylate)

• Product name: Methyl 3-(5-{(4-methoxybenzoyl)oxymethyl}-2-furyl)-2-thiophenecarboxylate
• CAS No: 320418-01-7
• MF: C₁₉H₁₆O₆S
• MW: 372
• MDL: MFCD00139415
• CID: 4645616

Methyl 3-(5-{(4-methoxybenzoyl)oxymethyl}-2-furyl)-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(5-([(4-METHOXYBENZOYL)OXY]METHYL)-2-FURYL)-2-THIOPHENECARBOXYLATE
• Methyl 3-(5-{(4-methoxybenzoyl)oxymethyl}-2-furyl)-2-thiophenecarboxylate

• MDL： MFCD00139415
• Inchi： InChI=1S/C19H16O6S/c1-22-13-5-3-12(4-6-13)18(20)24-11-14-7-8-16(25-14)15-9-10-26-17(15)19(21)23-2/h3-10H,11H2,1-2H3
• InChI Key： XVKBBLAGJSPFNJ-UHFFFAOYSA-N
• SMILES： COc1ccc(cc1)C(=O)OCc2ccc(o2)c3ccsc3C(=O)OC

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 505.4±50.0 °C at 760 mmHg
• Flash Point: 259.5±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Methyl 3-(5-{(4-methoxybenzoyl)oxymethyl}-2-furyl)-2-thiophenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 3-(5-{(4-methoxybenzoyl)oxymethyl}-2-furyl)-2-thiophenecarboxylate

Methyl 3-(5-{(4-methoxybenzoyl)oxymethyl}-2-furyl)-2-thiophenecarboxylate: An Overview of a Promising Compound

Methyl 3-(5-{(4-methoxybenzoyl)oxymethyl}-2-furyl)-2-thiophenecarboxylate (CAS No. 320418-01-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of Methyl 3-(5-{(4-methoxybenzoyl)oxymethyl}-2-furyl)-2-thiophenecarboxylate is composed of a thiophene ring linked to a furan ring through a substituted methylene group. The presence of a methoxybenzoyl moiety and a methyl ester group adds to its complexity and functional versatility. These structural elements contribute to the compound's ability to interact with various biological targets, making it an interesting candidate for drug discovery.

Recent studies have focused on the synthesis and optimization of Methyl 3-(5-{(4-methoxybenzoyl)oxymethyl}-2-furyl)-2-thiophenecarboxylate. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the thiophene-furan scaffold efficiently. This method has been shown to yield high purity products with good yields, making it suitable for large-scale production. Additionally, alternative synthetic routes have been explored to enhance the overall efficiency and reduce the environmental impact of the synthesis process.

In terms of biological activities, Methyl 3-(5-{(4-methoxybenzoyl)oxymethyl}-2-furyl)-2-thiophenecarboxylate has demonstrated promising results in various assays. For instance, it has shown significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Furthermore, research has indicated that Methyl 3-(5-{(4-methoxybenzoyl)oxymethyl}-2-furyl)-2-thiophenecarboxylate possesses antioxidant properties. It can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This characteristic makes it a valuable candidate for developing treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of Methyl 3-(5-{(4-methoxybenzoyl)oxymethyl}-2-furyl)-2-thiophenecarboxylate has also been studied extensively. Initial results suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 3-(5-{(4-methoxybenzoyl)oxymethyl}-2-furyl)-2-thiophenecarboxylate in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse effects reported. These findings provide a strong foundation for advancing to later-stage clinical trials.

In conclusion, Methyl 3-(5-{(4-methoxybenzoyl)oxymethyl}-2-furyl)-2-thiophenecarboxylate (CAS No. 320418-01-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, efficient synthesis methods, and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in addressing unmet medical needs in various disease areas.